Cas no 1949836-90-1 (1-(thiophen-3-yl)-1h-1,2,3-triazol-4-ylmethanamine dihydrochloride)

• Product Name: 1-(thiophen-3-yl)-1h-1,2,3-triazol-4-ylmethanamine dihydrochloride
• CAS No: 1949836-90-1
• MF: C₇H₁₀Cl₂N₄S
• MW: 253.152097225189
• CID: 5042891
• Update Time: 2025-10-29

1-(thiophen-3-yl)-1h-1,2,3-triazol-4-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride
• (1-thiophen-3-yltriazol-4-yl)methanamine;dihydrochloride
• 1-(thiophen-3-yl)-1h-1,2,3-triazol-4-ylmethanamine dihydrochloride

• Inchi： 1S/C7H8N4S.2ClH/c8-3-6-4-11(10-9-6)7-1-2-12-5-7;;/h1-2,4-5H,3,8H2;2*1H
• InChI Key： IVKAGCZDKGPHHW-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC(=C1)N1C=C(CN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 85

Additional information on 1-(thiophen-3-yl)-1h-1,2,3-triazol-4-ylmethanamine dihydrochloride

1-(Thiophen-3-yl)-1H-1,2,3-Triazol-4-ylmethanamine Dihydrochloride: A Comprehensive Overview

CAS No. 1949836-90-1, commonly referred to as 1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethanamine dihydrochloride, is a compound of significant interest in contemporary chemical and pharmaceutical research. This molecule is characterized by its unique structure, which combines a triazole ring system with a thiophene moiety. The triazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and versatility in various chemical reactions. The thiophene group, on the other hand, introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research articles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory activity against certain metalloproteases, which are implicated in diseases such as cancer and Alzheimer's. The thiophene group plays a crucial role in this activity by enhancing the molecule's ability to coordinate with metal ions.

In addition to its enzymatic inhibition properties, 1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethanamine dihydrochloride has also been investigated for its potential as a building block in drug design. Its triazole ring system is highly amenable to further functionalization, allowing chemists to explore a wide range of substitution patterns that could lead to novel therapeutic agents. Recent advancements in click chemistry have further expanded the synthetic routes for this compound, making it more accessible for large-scale production and testing.

The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring followed by coupling with the thiophene moiety. Researchers have optimized these steps to improve yield and purity, ensuring that the final product meets rigorous quality standards. The dihydrochloride salt form is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability under physiological conditions.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility. Such information is critical for understanding its interactions with biological targets and for predicting its pharmacokinetic properties.

In conclusion, CAS No. 1949836-90-1, or 1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethanamine dihydrochloride, represents a promising compound with diverse applications in drug discovery and chemical synthesis. Its unique structural features and versatile reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its functionality, this compound is poised to play an increasingly important role in advancing modern medicine.